Dipotassium 4,4'-dinitrostilbene-2,2'-disulphonate

• Molecular Formula: C14H8K2N2O10S2
• Molecular Weight: 506.6 g/mol
• IUPAC Name: dipotassium;5-nitro-2-[2-(4-nitro-2-sulfonatophenyl)ethenyl]benzenesulfonate
• InChI: InChI=1S/C14H10N2O10S2.2K/c17-15(18)11-5-3-9(13(7-11)27(21,22)23)1-2-10-4-6-12(16(19)20)8-14(10)28(24,25)26;;/h1-8H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
• InChI Key: NXDTWMXDGGNUHO-UHFFFAOYSA-L
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)[O-])C=CC2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)[O-].[K+].[K+]

Description

Dipotassium 4,4'-dinitrostilbene-2,2'-disulphonate is a useful research compound. Its molecular formula is C14H8K2N2O10S2 and its molecular weight is 506.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1000 g of 4.5% strength by weight sodium hydroxide solution and 3 g of 4,4'-dinitrostilbene-2,2'-disulphonic acid are initially taken at 70° C. 124 g of 87.2% strength finely powdered 4,4'-dinitrodibenzyl-2,2'-disulphonic acid and 430 g of 6.19% strength by weight aqueous potassium hydroxide solution are added in small portions (approximately 20 portions) at 70° C. 50 l/hour of oxygen and 20 l/hour of air are passed into the reaction mixture for the whole duration of the experiment. After the mixture has been stirred for a further 2 hours at 70° C., a further 6 g of 100% strength by weight potassium hydroxide solution are added and the mixture is neutralized with 210 g of 30% strength by weight hydrochloric acid. 145 g of moist dipotassium 4,4'-dinitrostilbene-2,2'-disulphonate, corresponding to 124.7 g of dry material are isolated by filtration. The yield is found to be 97.2% of theory according to analysis by means of the HPLC method.